Cas no 2021754-93-6 (Cyclopentene, 4-(bromomethyl)-4-propyl-)
Cyclopentene, 4-(bromomethyl)-4-propyl- Chemical and Physical Properties
Names and Identifiers
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- Cyclopentene, 4-(bromomethyl)-4-propyl-
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- Inchi: 1S/C9H15Br/c1-2-5-9(8-10)6-3-4-7-9/h3-4H,2,5-8H2,1H3
- InChI Key: MZEZKPBFBLIHTR-UHFFFAOYSA-N
- SMILES: C1CC(CBr)(CCC)CC=1
Cyclopentene, 4-(bromomethyl)-4-propyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-678269-0.05g |
4-(bromomethyl)-4-propylcyclopent-1-ene |
2021754-93-6 | 95.0% | 0.05g |
$1008.0 | 2025-03-12 | |
| Enamine | EN300-678269-0.1g |
4-(bromomethyl)-4-propylcyclopent-1-ene |
2021754-93-6 | 95.0% | 0.1g |
$1056.0 | 2025-03-12 | |
| Enamine | EN300-678269-0.25g |
4-(bromomethyl)-4-propylcyclopent-1-ene |
2021754-93-6 | 95.0% | 0.25g |
$1104.0 | 2025-03-12 | |
| Enamine | EN300-678269-0.5g |
4-(bromomethyl)-4-propylcyclopent-1-ene |
2021754-93-6 | 95.0% | 0.5g |
$1152.0 | 2025-03-12 | |
| Enamine | EN300-678269-1.0g |
4-(bromomethyl)-4-propylcyclopent-1-ene |
2021754-93-6 | 95.0% | 1.0g |
$1200.0 | 2025-03-12 | |
| Enamine | EN300-678269-2.5g |
4-(bromomethyl)-4-propylcyclopent-1-ene |
2021754-93-6 | 95.0% | 2.5g |
$2351.0 | 2025-03-12 | |
| Enamine | EN300-678269-5.0g |
4-(bromomethyl)-4-propylcyclopent-1-ene |
2021754-93-6 | 95.0% | 5.0g |
$3479.0 | 2025-03-12 | |
| Enamine | EN300-678269-10.0g |
4-(bromomethyl)-4-propylcyclopent-1-ene |
2021754-93-6 | 95.0% | 10.0g |
$5159.0 | 2025-03-12 |
Cyclopentene, 4-(bromomethyl)-4-propyl- Related Literature
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
Additional information on Cyclopentene, 4-(bromomethyl)-4-propyl-
Cyclopentene, 4-(bromomethyl)-4-propyl- (CAS No. 2021754-93-6)
Cyclopentene, 4-(bromomethyl)-4-propyl- is a versatile organic compound with the CAS registry number 2021754-93-6. This compound belongs to the class of cyclopentenes, which are five-membered cyclic alkenes, and it features a bromomethyl group and a propyl group attached to the same carbon atom in the cyclopentene ring. The structure of this compound is characterized by its bromomethyl substituent and propyl substituent, which confer unique chemical properties and reactivity.
The synthesis of Cyclopentene, 4-(bromomethyl)-4-propyl- typically involves multi-step organic reactions. Recent advancements in synthetic methodologies have enabled more efficient routes to prepare this compound. For instance, researchers have employed ring-opening metathesis polymerization (ROMP) techniques to construct cyclopentene derivatives with high precision. Additionally, the use of transition metal catalysts, such as ruthenium-based catalysts, has significantly improved the yield and purity of this compound.
One of the most notable applications of Cyclopentene, 4-(bromomethyl)-4-propyl- is in the field of polymer chemistry. The bromomethyl group serves as a reactive site for various polymerization reactions, making this compound an ideal monomer for producing functional polymers. Recent studies have demonstrated its potential in synthesizing block copolymers and graft copolymers, which exhibit tailored mechanical and thermal properties. These materials find applications in advanced coatings, adhesives, and biomedical devices.
In addition to polymer chemistry, this compound has shown promise in organic synthesis as an intermediate for constructing complex molecules. The propyl group provides steric bulk, while the bromomethyl group acts as a leaving group in substitution reactions. This dual functionality makes it a valuable building block in medicinal chemistry and natural product synthesis. For example, researchers have utilized this compound to synthesize bioactive molecules with potential anti-inflammatory and anticancer activities.
Recent research has also explored the use of Cyclopentene, 4-(bromomethyl)-4-propyl- in click chemistry reactions. Its ability to participate in [2+3] cycloadditions with azides has led to the development of novel macrocyclic compounds. These compounds exhibit unique supramolecular properties and are being investigated for their potential in drug delivery systems and molecular recognition technologies.
From an environmental standpoint, understanding the degradation pathways of Cyclopentene, 4-(bromomethyl)-4-propyl- is crucial for assessing its ecological impact. Studies have shown that this compound undergoes oxidative degradation under UV light or enzymatic action, leading to the formation of less hazardous byproducts. These findings are particularly relevant for industries involved in chemical manufacturing and waste management.
In conclusion, Cyclopentene, 4-(bromomethyl)-4-propyl- (CAS No. 2021754-93-6) is a multifaceted organic compound with diverse applications across various fields of chemistry. Its unique structure enables it to serve as a key intermediate in polymer synthesis, organic transformations, and click chemistry reactions. As research continues to uncover new synthetic routes and applications for this compound, its significance in both academic and industrial settings is expected to grow further.
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